Cas no 133284-74-9 (11-Hydroxy Dihydro Loratadine)

• Product Name: 11-Hydroxy Dihydro Loratadine
• CAS No: 133284-74-9
• MF: C₂₂H₂₅ClN₂O₃
• MW: 400.898504972458
• CID: 1063083
• PubChem ID: 69455764
• Update Time: 2025-05-23

11-Hydroxy Dihydro Loratadine Chemical and Physical Properties

Names and Identifiers

• 11-Hydroxy Dihydro Loratadine
• 1-Piperidinecarboxylic acid, 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-, ethyl e...
• Loratadine impurity A
• Loratadine EP Impurity A ( USP RC F)
• 8-Chloro-6,11-dihydro-11-[N-ethoxycarbonyl-4-piperidinyl]-11-hydroxy-5H-benzo[5,6] cyclohepta[1,2-b]pyridine
• 4-(8-Chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-1-piperidinecarboxylic Acid Ethyl Ester
• 1-Piperidinecarboxylic acid, 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-, ethyl ester
• Ethyl 4-[(11RS)-8-Chloro-11-hydroxy-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl]piperidine-1-carboxylate
• Loratadine EP Impurity A
• Ethyl 4-(8-chloro-11-hydroxy-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)piperidine-1-carboxylate
• Ethyl 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-1-piperidinecarboxylate
• BCP31804
• 7EJO90SZA2
• UNII-7EJO90SZA2
• Ethyl 4-[(11RS)-8-Chloro-11-hydroxy-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl]piperidine-1-carboxylate; Loratadine Imp. A (EP); Loratadine Impurity A
• Loratadine impurity, 8-chloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidinyl)-11-hydroxy-5H-benzo(5,6)cyclohepta(1,2-b)pyridine- [USP]
• 11-Hydroxyloratadine
• ETHYL 4-{13-CHLORO-2-HYDROXY-4-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(15),3(8),4,6,11,13-HEXAEN-2-YL}PIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 4-(8-chloro-6,11-dihydro-11-hydroxy-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-yl)-, ethyl ester
• Q27268158
• Ethyl4-(8-chloro-11-hydroxy-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)piperidine-1-carboxylate
• LORATADINE IMPURITY A [EP IMPURITY]
• ethyl 4-(13-chloro-2-hydroxy-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl)piperidine-1-carboxylate
• AC-26331
• 133284-74-9
• 8-Chloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidinyl)-11-hydroxy-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
• 11-Hydroxy Dihydro Loratadine;11-Hydroxyloratadine
• AKOS025401832
• HYDROXYLORATADINE [USP IMPURITY]
• Loratadine specified impurity A [EP]
• (+/-)-11-Hydroxy dihydro loratadine
• DTXSID901108638
• Ethyl 4-((11RS)-8-chloro-11-hydroxy-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-yl)piperidine-1-carboxylate
• SCHEMBL5475539

• Inchi： 1S/C22H25ClN2O3/c1-2-28-21(26)25-12-9-17(10-13-25)22(27)19-8-7-18(23)14-16(19)6-5-15-4-3-11-24-20(15)22/h3-4,7-8,11,14,17,27H,2,5-6,9-10,12-13H2,1H3
• InChI Key： WVWGYTXDYNKXEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC=CN=C1C2(C1CCN(C(=O)OCC)CC1)O

Computed Properties

• Exact Mass: 400.1553704g/mol
• Monoisotopic Mass: 400.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.294

11-Hydroxy Dihydro Loratadine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines

Additional information on 11-Hydroxy Dihydro Loratadine

Professional Introduction to Compound with CAS No. 133284-74-9 and Product Name: 11-Hydroxy Dihydro Loratadine

Compound with the CAS number 133284-74-9 is a significant intermediate in the synthesis of pharmaceuticals, particularly in the development of antihistamines. This compound, known chemically as 11-Hydroxy Dihydro Loratadine, has garnered attention in the pharmaceutical industry due to its role in producing a widely used allergy medication. The introduction of this compound into drug formulations has been instrumental in enhancing therapeutic efficacy while minimizing side effects.

The chemical structure of 11-Hydroxy Dihydro Loratadine features a hydroxyl group and a dihydro ring system, which are critical for its pharmacological activity. This structural configuration allows the compound to interact effectively with histamine receptors, thereby providing relief from allergy symptoms such as itching, sneezing, and runny nose. The synthesis of this compound involves multi-step organic reactions, ensuring high purity and yield, which are essential for pharmaceutical applications.

Recent research has highlighted the importance of 11-Hydroxy Dihydro Loratadine in the development of novel antihistamine drugs. Studies have demonstrated that modifications to its structure can lead to compounds with improved pharmacokinetic properties, including better absorption and longer duration of action. These findings have opened new avenues for drug design, allowing for the creation of more effective and patient-friendly medications.

In clinical trials, 11-Hydroxy Dihydro Loratadine has shown promising results in treating allergic rhinitis and urticaria. Its ability to selectively block histamine H1 receptors without significantly affecting other neurotransmitter systems makes it a favorable candidate for therapeutic use. The compound's low affinity for central nervous system receptors also contributes to its safety profile, reducing the likelihood of drowsiness and other central nervous system side effects commonly associated with traditional antihistamines.

The manufacturing process of 11-Hydroxy Dihydro Loratadine adheres to stringent quality control measures to ensure consistency and reliability. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's purity and structural integrity. These methods are critical in maintaining the high standards required for pharmaceutical-grade materials.

Advances in synthetic chemistry have enabled more efficient production methods for 11-Hydroxy Dihydro Loratadine, reducing costs and environmental impact. Green chemistry principles are increasingly being integrated into the synthesis process, minimizing waste generation and optimizing energy consumption. Such innovations not only improve economic feasibility but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The role of 11-Hydroxy Dihydro Loratadine extends beyond its use as an intermediate in antihistamine production. Researchers are exploring its potential in combination therapies, where it may be used alongside other medications to enhance therapeutic outcomes. Preliminary studies suggest that its synergistic effects with corticosteroids could provide more comprehensive relief from allergic conditions.

Regulatory agencies continue to monitor the development and use of compounds like 11-Hydroxy Dihydro Loratadine to ensure patient safety and efficacy. Compliance with international pharmacopeial standards is mandatory, and ongoing clinical evaluations help refine dosing guidelines and identify any potential long-term effects. This rigorous regulatory framework ensures that patients receive medications that are both safe and effective.

The future of 11-Hydroxy Dihydro Loratadine looks promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems may further enhance its efficacy by improving bioavailability and targeting specific sites of action within the body. Such advancements hold the potential to revolutionize allergy treatment, offering patients more personalized and effective options.

In conclusion, 11-Hydroxy Dihydro Loratadine is a vital compound in modern pharmaceuticals, playing a crucial role in the development of antihistamines that improve quality of life for allergy sufferers worldwide. Its unique chemical properties, combined with ongoing research efforts, position it as a cornerstone in the fight against allergic disorders. As science continues to evolve, the applications and benefits of this compound are expected to grow even further.